Cas no 17302-37-3 (2,2-Dimethyldecane)

• Product Name: 2,2-Dimethyldecane
• CAS No: 17302-37-3
• MF: C₁₂H₂₆
• MW: 170.334844112396
• CID: 216029
• Update Time: 2025-06-12

2,2-Dimethyldecane Chemical and Physical Properties

Names and Identifiers

• Decane, 2,2-dimethyl-
• 2,2-Dimethyldecane
• Dimethyldecane, 2,2-

• Inchi： 1S/C12H26/c1-5-6-7-8-9-10-11-12(2,3)4/h5-11H2,1-4H3
• InChI Key： WBWYXWILSHQILH-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)CCCCCCCC

Computed Properties

• Exact Mass: 170.20358

Experimental Properties

• Density: 0.7406
• Melting Point: -50.8°C (estimate)
• Boiling Point: 201°C
• Refractive Index: 1.4169
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on 2,2-Dimethyldecane

Introduction to 2,2-Dimethyldecane (CAS No. 17302-37-3)

2,2-Dimethyldecane, with the Chemical Abstracts Service (CAS) number 17302-37-3, is a branched-chain alkane that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is characterized by its molecular formula C₁₂H₂₆, which consists of a decane backbone with two methyl groups attached to the second carbon atom. The structural configuration of 2,2-Dimethyldecane imparts it with distinct physical and chemical properties that make it a valuable compound in both academic research and industrial applications.

In the realm of chemical synthesis, 2,2-Dimethyldecane serves as a versatile building block for the creation of more complex molecules. Its branched structure provides additional stability and resistance to certain types of chemical reactions, making it an ideal starting material for the synthesis of advanced materials and pharmaceutical intermediates. Recent studies have explored the use of 2,2-Dimethyldecane in the development of novel catalysts and as a precursor for the synthesis of bioactive compounds.

The physical properties of 2,2-Dimethyldecane are also noteworthy. It is a colorless liquid with a boiling point of approximately 195°C and a melting point of -45°C. These properties make it suitable for use in various industrial processes where temperature stability is crucial. Additionally, its low toxicity and environmental compatibility have made it an attractive alternative to other alkanes that may pose environmental or health risks.

In the field of materials science, 2,2-Dimethyldecane has been investigated for its potential use in the development of new lubricants and coatings. The branched structure of this compound can enhance the lubricity and reduce friction in mechanical systems, leading to improved efficiency and longevity. Recent research has also explored its application in the formulation of high-performance coatings that offer enhanced durability and resistance to wear.

In the pharmaceutical industry, 2,2-Dimethyldecane has shown promise as a solvent and excipient in drug formulations. Its ability to dissolve a wide range of active pharmaceutical ingredients (APIs) makes it a valuable component in the development of stable and effective drug delivery systems. Additionally, its low volatility and high boiling point contribute to its stability during processing and storage, ensuring consistent performance in pharmaceutical products.

The environmental impact of 2,2-Dimethyldecane has also been a subject of interest. Studies have shown that this compound has low biodegradability but does not pose significant environmental risks due to its low toxicity and limited persistence in natural ecosystems. This makes it a more sustainable choice compared to other alkanes that may have adverse effects on the environment.

In conclusion, 2,2-Dimethyldecane (CAS No. 17302-37-3) is a multifaceted compound with a wide range of applications across various industries. Its unique structural properties, coupled with its favorable physical and chemical characteristics, make it an important molecule for both academic research and industrial innovation. As ongoing research continues to uncover new possibilities for its use, 2,2-Dimethyldecane is poised to play an increasingly significant role in advancing scientific knowledge and technological development.